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Compound of Interest

Compound Name: Mephenytoin-d5

Cat. No.: B563189

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for Mephenytoin-d5, including operational and disposal plans.

Mephenytoin-d5 is the deuterated form of Mephenytoin, an anticonvulsant drug.[1] While
specific safety data for the deuterated form is not readily available, the safety precautions are
expected to be analogous to those for Mephenytoin due to their structural similarity.
Mephenytoin is classified as harmful if swallowed, causing skin irritation, serious eye irritation,
and may cause respiratory irritation.[2]

Hazard Identification and Classification

A summary of the key hazards associated with Mephenytoin is presented below. These should
be considered applicable to Mephenytoin-d5.
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Precautionary Statement

Hazard Class GHS Classification

Codes
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) System) irritation

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Mephenytoin-d5 to
minimize exposure and ensure personal safety.[2][3]

PPE Category Specific Requirements

Chemical safety goggles or a face shield are

Eye and Face Protection _
required.[2][3]

_ _ Wear protective gloves (e.g., nitrile rubber) and
Skin Protection o
a lab coat. Ensure skin is not exposed.[2][3]

If working with the solid form where dust may be
generated, use a NIOSH-approved respirator

Respiratory Protection with a particulate filter.[4] Work in a well-
ventilated area, preferably a chemical fume
hood.[2]

Chemically resistant gloves should be worn.
Hand Protection Change gloves immediately if they become

contaminated.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Mephenytoin-d5 and
ensuring a safe laboratory environment.
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Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

 Recommended long-term storage is at -80°C for up to 6 months or -20°C for up to 1 month.

[1]

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[4]

Use in a well-ventilated area, such as a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.[2]

First-Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
If Inhaled o , _ _
difficult, give oxygen. Seek medical attention.[4]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
In Case of Skin Contact ] ) S
clothing. Seek medical attention if irritation

persists.[2][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][3][4]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

If Swallowed . . . .
mouth with water and seek immediate medical

attention.[4]

Spill and Disposal Plan

Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate personal protective equipment (see above).

» For solid spills, carefully sweep or scoop up the material and place it in a designated, labeled
waste container. Avoid generating dust.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o Clean the spill area thoroughly with a suitable decontaminating solution.
Disposal:

¢ Dispose of Mephenytoin-d5 and any contaminated materials as hazardous waste.
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» Follow all federal, state, and local regulations for chemical waste disposal.

» Do not dispose of down the drain or with general laboratory trash.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling Mephenytoin-d5,

from preparation to disposal.
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Caption: Workflow for the safe handling of Mephenytoin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
o 2. fishersci.com [fishersci.com]

3. beaufort.tricare.mil [beaufort.tricare.mil]

e 4. Page loading... [wap.guidechem.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Mephenytoin-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563189#personal-protective-equipment-for-handling-
mephenytoin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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